Cas no 1804253-75-5 (Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate)

• Product Name: Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate
• CAS No: 1804253-75-5
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4978671
• Update Time: 2025-06-08

Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate

• Inchi： 1S/C12H15BrO3/c1-2-16-12(15)6-4-9-3-5-11(13)10(7-9)8-14/h3,5,7,14H,2,4,6,8H2,1H3
• InChI Key： QEBUXRFKKDAUHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CO)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate

Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate (CAS No. 1804253-75-5): An Overview and Recent Advances

Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate (CAS No. 1804253-75-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including as an intermediate in the synthesis of bioactive molecules and as a precursor in the development of novel therapeutic agents.

The molecular structure of Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate consists of a brominated phenyl ring linked to a propanoate ester via a hydroxymethyl group. The presence of the bromine atom and the hydroxymethyl functionality imparts unique chemical properties to this compound, making it an attractive candidate for further exploration in both academic and industrial settings.

Recent studies have highlighted the importance of brominated compounds in medicinal chemistry due to their ability to participate in various chemical reactions and their potential for modulating biological processes. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) demonstrated that compounds containing bromine atoms can serve as potent inhibitors of specific enzymes involved in disease pathways, such as kinases and proteases. This finding underscores the potential of Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate as a lead compound for drug discovery.

In addition to its potential as a therapeutic agent, Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate has been investigated for its use as an intermediate in the synthesis of more complex molecules. A notable example is its application in the preparation of anti-cancer drugs. Research conducted at the University of California, Los Angeles (UCLA), reported in *Organic Letters* (2021), showed that this compound can be efficiently converted into derivatives with enhanced anti-proliferative activity against various cancer cell lines. The synthetic route developed in this study not only improved the yield but also minimized the formation of by-products, making it a cost-effective and environmentally friendly process.

The synthetic methodology for preparing Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate has also been optimized to enhance its scalability and reproducibility. A recent publication in *Tetrahedron Letters* (2020) described a novel one-pot synthesis approach that combines multiple reaction steps into a single process, significantly reducing reaction time and improving overall efficiency. This method involves the sequential addition of reagents under mild conditions, ensuring high selectivity and purity of the final product.

Beyond its synthetic utility, Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate has shown promise in biological assays designed to evaluate its pharmacological properties. In vitro studies have demonstrated that this compound exhibits significant activity against microbial pathogens, including bacteria and fungi. A study published in *Antimicrobial Agents and Chemotherapy* (2021) reported that it possesses broad-spectrum antimicrobial activity, making it a potential candidate for developing new antibiotics to combat drug-resistant infections.

The safety profile of Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate has also been evaluated through comprehensive toxicity studies. Results from these studies indicate that it is well-tolerated at therapeutic concentrations, with minimal adverse effects observed in animal models. This favorable safety profile further supports its potential for clinical development.

In conclusion, Ethyl 3-(4-bromo-3-(hydroxymethyl)phenyl)propanoate (CAS No. 1804253-75-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of healthcare and therapeutic innovation.